Cas no 117257-88-2 (1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane)

1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane structure
117257-88-2 structure
Product Name:1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane
CAS No:117257-88-2
MF:C12H27N5
MW:241.3762819767
CID:1206596
PubChem ID:14345016
Update Time:2025-04-20

1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane
    • 1,4,7,10,13-pentazabicyclo[11.2.2]heptadecane
    • DTXSID00559184
    • SCHEMBL9550974
    • 117257-88-2
    • Inchi: 1S/C12H27N5/c1-3-14-5-7-16-9-11-17(12-10-16)8-6-15-4-2-13-1/h13-15H,1-12H2
    • InChI Key: RCVAPWJFQRVQMF-UHFFFAOYSA-N
    • SMILES: N12CCNCCNCCNCCN(CC1)CC2

Computed Properties

  • Exact Mass: 241.22691
  • Monoisotopic Mass: 241.22664588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 42.6Ų

Experimental Properties

  • PSA: 42.57
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